6-Chloro-3,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C7H7ClN4
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 6-chloro-3,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C7H7ClN4/c1-4-3-6(8)11-12-5(2)9-10-7(4)12/h3H,1-2H3
• InChI Key: XYQAUXYISANBJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN2C1=NN=C2C)Cl

Description

6-Chloro-3,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C7H7ClN4 and its molecular weight is 182.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-chloro-3-hydrazinyl-4-methylpyridazine (Step 111.1) (721 mg, 4.55 mmol) was dissolved in AcOH (15 mL, 262 mmol) and the resulting mixture was heated up and stirred at 115° C. for 1 hr. The reaction was cooled down to RT, diluted with CH2Cl2 and poured into a saturated aq. NaHCO3 solution. The aq. layer was extracted with CH2Cl2. The combined organic layers were dried over Na2SO4, filtered and concentrated under reduced pressure to afford the title product (752 mg, 3.91 mmol, 84% yield) as grey solid. tR: 0.59 min (LC-MS 2); ESI-MS: 183 [M+H]+ (LC-MS 2).